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Compound of Interest
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Cat. No.: B15608957 Get Quote

An In-Depth Technical Guide to Tubulin Inhibitor
12
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Tubulin Inhibitor 12, a novel small

molecule inhibitor of tubulin polymerization. This document details its chemical structure,

physicochemical and biological properties, and mechanism of action. Detailed protocols for key

experimental assays are provided to facilitate further research and development. Tubulin
Inhibitor 12, identified as N-benzyl-N-methyl-2-phenylquinoline-4-carboxamide, demonstrates

significant anti-proliferative and anti-tumor activity, positioning it as a compound of interest for

cancer chemotherapy research.

Chemical Structure and Properties
Tubulin Inhibitor 12 is a synthetic compound belonging to the quinoline carboxamide class of

molecules. Its fundamental chemical and physical properties are summarized below.

Chemical Identity
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Identifier Value

IUPAC Name
N-benzyl-N-methyl-2-phenylquinoline-4-
carboxamide

CAS Number 92575-00-3[1][2]

Molecular Formula C24H20N2O[1][2]

| Molecular Weight | 352.43 g/mol [1] |

Physicochemical Properties

Property Value Source

Melting Point Not reported

Solubility Not reported

| LogP | Not reported | |

Note: Experimentally determined physicochemical properties such as melting point, solubility,

and logP for Tubulin Inhibitor 12 are not readily available in the public domain. Researchers

are advised to determine these properties experimentally.

Biological Activity and Mechanism of Action
Tubulin Inhibitor 12 exhibits its anti-tumor and anti-proliferative effects by directly targeting the

tubulin protein, a critical component of the cellular cytoskeleton.

2.1. Inhibition of Tubulin Polymerization

The primary mechanism of action of Tubulin Inhibitor 12 is the inhibition of tubulin

polymerization. This disruption of microtubule dynamics leads to cell cycle arrest and

apoptosis.
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Assay IC50

Tubulin Polymerization Inhibition 25.3 μM

2.2. Binding Site on Tubulin

While direct crystallographic evidence for Tubulin Inhibitor 12 is not available, extensive

research on structurally similar quinoline carboxamide derivatives strongly suggests that it

binds to the colchicine binding site on β-tubulin. This binding pocket is a well-established target

for microtubule-destabilizing agents. The binding of the inhibitor to this site prevents the

conformational changes in the tubulin dimer that are necessary for microtubule formation.

2.3. Anti-proliferative Activity

Tubulin Inhibitor 12 has been shown to possess anti-proliferative activity against various

cancer cell lines. However, a comprehensive panel of IC50 values for specific cell lines is not

currently available in published literature.

Signaling Pathway
The inhibition of tubulin polymerization by Tubulin Inhibitor 12 initiates a cascade of cellular

events, ultimately leading to apoptosis.
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Mechanism of Action of Tubulin Inhibitor 12

Cellular Environment
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Workflow for In Vitro Tubulin Polymerization Assay

Assay Workflow

Prepare Reagents
(Tubulin, Buffers, Compound)

Add 10x Compound/Control
to Pre-warmed Plate

Add Tubulin Solution
to Initiate Polymerization

Measure Absorbance at 340 nm
(37°C, 1 min intervals)

Analyze Kinetic Data
(Calculate IC50)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Chemical structure and properties of Tubulin inhibitor
12]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608957#chemical-structure-and-properties-of-
tubulin-inhibitor-12]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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